Cas no 61963-72-2 (2-Pyridinamine, N-(2,4-dimethylphenyl)-3-nitro-)

• Product Name: 2-Pyridinamine, N-(2,4-dimethylphenyl)-3-nitro-
• CAS No: 61963-72-2
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 462189
• PubChem ID: 12445352
• Update Time: 2025-04-19

2-Pyridinamine, N-(2,4-dimethylphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-(2,4-dimethylphenyl)-3-nitro-
• N-(2,4-dimethylphenyl)-3-nitropyridin-2-amine
• 61963-72-2
• DTXSID40498528

• Inchi： 1S/C13H13N3O2/c1-9-5-6-11(10(2)8-9)15-13-12(16(17)18)4-3-7-14-13/h3-8H,1-2H3,(H,14,15)
• InChI Key： BPLLINLNURNMJJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 243.10089
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06